Cas no 713524-75-5 (Methanesulfonic acid, 1,1,1-trifluoro-, 4-(1,1-dimethylethyl)-2,6-diformylphenyl ester)

• Product Name: Methanesulfonic acid, 1,1,1-trifluoro-, 4-(1,1-dimethylethyl)-2,6-diformylphenyl ester
• CAS No: 713524-75-5
• MF: C₁₃H₁₃F₃O₅S
• MW: 338.299533605576
• CID: 5233707
• Update Time: 2025-10-28

Methanesulfonic acid, 1,1,1-trifluoro-, 4-(1,1-dimethylethyl)-2,6-diformylphenyl ester Chemical and Physical Properties

Names and Identifiers

• Methanesulfonic acid, 1,1,1-trifluoro-, 4-(1,1-dimethylethyl)-2,6-diformylphenyl ester
• 4-(tert-Butyl)-2,6-diformylphenyl trifluoromethanesulfonate

• Inchi： 1S/C13H13F3O5S/c1-12(2,3)10-4-8(6-17)11(9(5-10)7-18)21-22(19,20)13(14,15)16/h4-7H,1-3H3
• InChI Key： MLODEXNZEJZUBL-UHFFFAOYSA-N
• SMILES： C(F)(F)(F)S(OC1=C(C=O)C=C(C(C)(C)C)C=C1C=O)(=O)=O

Additional information on Methanesulfonic acid, 1,1,1-trifluoro-, 4-(1,1-dimethylethyl)-2,6-diformylphenyl ester

Methanesulfonic Acid, 1,1,1-Trifluoro-, 4-(1,1-Dimethylethyl)-2,6-Diformylphenyl Ester: A Comprehensive Overview

The compound with CAS No. 713524-75-5, commonly referred to as Methanesulfonic acid, 1,1,1-trifluoro-, 4-(1,1-dimethylethyl)-2,6-diformylphenyl ester, is a highly specialized chemical entity that has garnered significant attention in the fields of organic synthesis and materials science. This compound is notable for its unique structure and potential applications in advanced chemical systems. Recent studies have highlighted its role in the development of novel materials and its influence on contemporary chemical research.

The methanesulfonic acid moiety in this compound serves as a key functional group, contributing to its acidic properties and reactivity. The trifluoromethyl substitution further enhances the stability and electronic characteristics of the molecule. The 4-(1,1-dimethylethyl)-2,6-diformylphenyl group introduces a complex aromatic system with substituents that influence the compound's solubility and interaction with other molecules. This combination of functional groups makes the compound a versatile building block in organic synthesis.

Recent advancements in synthetic methodologies have enabled the efficient preparation of this compound. Researchers have employed various strategies to optimize the synthesis process, including the use of palladium-catalyzed coupling reactions and directed metallation techniques. These methods have not only improved yield but also facilitated the exploration of its structural analogs for diverse applications.

In terms of applications, Methanesulfonic acid, 1,1,1-trifluoro-, 4-(1,1-dimethylethyl)-2,6-diformylphenyl ester has shown promise in the development of advanced materials such as stimuli-responsive polymers and high-performance coatings. Its unique combination of electronic and structural properties makes it an ideal candidate for these applications. Additionally, ongoing studies are investigating its potential use in drug delivery systems and as a precursor for bioactive molecules.

The compound's ability to act as a versatile platform for further chemical modifications has been a focal point of recent research. Scientists have explored its reactivity under various conditions to design novel synthetic pathways for complex molecules. This has led to breakthroughs in areas such as asymmetric catalysis and enantioselective synthesis.

In conclusion, Methanesulfonic acid, 1,1,1-trifluoro-, 4-(1,1-dimethylethyl)-2,6-diformylphenyl ester (CAS No. 713524-75-5) stands out as a critical compound in modern chemical research due to its unique structure and multifaceted applications. As research continues to uncover new possibilities for this compound, it is poised to play an increasingly important role in advancing both academic and industrial chemistry.